Cas no 92384-34-4 (2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride)

• Product Name: 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride
• CAS No: 92384-34-4
• MF: C₆H₁₄Cl₂N₂O
• MW: 201.094159603119
• CID: 4665213
• Update Time: 2025-05-19

2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(dimethylamino)ethyl]acetamide hydrochloride
• 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride

• Inchi： 1S/C6H13ClN2O.ClH/c1-9(2)4-3-8-6(10)5-7;/h3-5H2,1-2H3,(H,8,10);1H
• InChI Key： QTYPBANJILAMSN-UHFFFAOYSA-N
• SMILES： C(=O)(CCl)NCCN(C)C.Cl

Computed Properties

• Exact Mass: 200.048
• Monoisotopic Mass: 200.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride

Introduction to 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride (CAS No. 92384-34-4) in Modern Chemical and Pharmaceutical Research

2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 92384-34-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development, molecular biology, and synthetic chemistry. The presence of a chloro group and a dimethylamino substituent on the acetamide backbone imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor in pharmaceutical formulations. This solubility profile facilitates its use in various biomedical applications, including the development of novel therapeutic agents. The compound’s ability to participate in hydrogen bonding and its compatibility with polar solvents further expand its utility in biochemical assays and as a building block for more intricate molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can be incorporated into drug candidates targeting various diseases. 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride has emerged as a promising candidate due to its structural versatility. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacological properties. For instance, modifications to the amine and chloro substituents have been explored to optimize binding affinity and metabolic stability, key parameters in drug design.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The chloro group serves as a versatile handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse side chains or other pharmacophores. Similarly, the dimethylamino group can be used to modulate physicochemical properties such as pKa and lipophilicity, which are crucial for drug efficacy and bioavailability. These features make 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride an indispensable tool in medicinal chemistry.

The compound’s relevance extends beyond drug synthesis into the realm of agrochemicals and specialty chemicals. Its structural motifs are found in several commercially available products where similar functionalities contribute to their biological activity. For example, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to interact with biological targets at the molecular level.

Advances in computational chemistry have further highlighted the importance of 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride. Molecular modeling studies have demonstrated how modifications to its structure can influence its interactions with biological receptors. These insights are invaluable for rational drug design, enabling researchers to predict and optimize binding affinities before conducting costly wet-lab experiments. The integration of machine learning algorithms has accelerated this process, making it possible to screen vast libraries of derivatives rapidly.

In clinical research, this compound has been utilized as a precursor in the development of novel therapeutics targeting neurological disorders. The combination of a chloro group and an amine moiety provides a scaffold that can be modified to enhance penetration across the blood-brain barrier or improve interaction with specific enzymes involved in neurodegeneration. Preliminary studies suggest that certain derivatives exhibit promising effects in animal models of Parkinson’s disease and Alzheimer’s disease.

The synthetic methodologies employed in producing 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride are also worth mentioning. Modern synthetic routes emphasize efficiency, sustainability, and scalability. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production. Catalytic processes have been developed to enhance yields while maintaining high purity standards, ensuring that pharmaceutical-grade material is obtained for subsequent applications.

The safety profile of this compound is another critical consideration. While it does not fall under hazardous or controlled substance categories, proper handling protocols must be followed due to its reactivity and potential health effects at high concentrations. Industrial facilities adhering to Good Manufacturing Practices (GMP) ensure that workers are exposed only to minimal levels during production and handling.

Future directions in research involving 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride are likely to focus on expanding its applications into emerging fields such as nanomedicine and personalized medicine. Its structural adaptability makes it an excellent candidate for designing smart drug delivery systems where release mechanisms can be triggered by specific biological cues. Additionally, advances in gene therapy may see this compound being used as part of nucleic acid delivery vectors due to its ability to form stable complexes with DNA or RNA.

In conclusion, 2-chloro-N-2-(dimethylamino)ethylacetamide hydrochloride (CAS No. 92384-34-4) represents a cornerstone molecule in modern chemical research with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications ranging from drug development to agrochemical innovation while computational tools continue to refine our understanding of how best to utilize it effectively.